![molecular formula C11H12BrNO B2558316 3-[(3-Bromophenyl)methyl]pyrrolidin-2-one CAS No. 1260795-36-5](/img/structure/B2558316.png)
3-[(3-Bromophenyl)methyl]pyrrolidin-2-one
Description
3-[(3-Bromophenyl)methyl]pyrrolidin-2-one, commonly known as Br-Phenyl-Pyrrolidinone, is a chemical compound that has gained significant attention in scientific research because of its potential applications in the field of medicine. This compound is a derivative of pyrrolidinone and is synthesized using various methods.
Scientific Research Applications
Antiviral Activity
Pyrrolidinone derivatives have been studied for their potential as antiviral agents. The structure of “3-[(3-Bromophenyl)methyl]pyrrolidin-2-one” could be modified to enhance its interaction with viral proteins, potentially leading to the development of new medications for treating viral infections .
Anti-inflammatory Activity
The anti-inflammatory properties of pyrrolidinone derivatives make them candidates for the treatment of inflammatory diseases. Research suggests that these compounds can modulate the body’s inflammatory response, providing relief from symptoms and possibly halting disease progression .
Anticancer Activity
Compounds like “3-[(3-Bromophenyl)methyl]pyrrolidin-2-one” are being explored for their cytotoxic effects on various cancer cell lines. Their ability to induce apoptosis or inhibit cell proliferation is of significant interest in the development of new cancer therapies .
Antimicrobial Activity
The antimicrobial activity of pyrrolidinone derivatives is another area of interest. These compounds could serve as the basis for new antibiotics, particularly in the fight against drug-resistant bacterial strains .
Antidepressant Activity
Pyrrolidinone derivatives have shown promise in the treatment of depression. Their potential to act on the central nervous system and modulate neurotransmitter levels could lead to new options for managing depressive disorders .
Anticonvulsant Activity
The anticonvulsant properties of pyrrolidinone derivatives are being investigated for their use in treating epilepsy and other seizure-related conditions. Modifying the core structure of “3-[(3-Bromophenyl)methyl]pyrrolidin-2-one” could yield compounds with improved efficacy and safety profiles .
properties
IUPAC Name |
3-[(3-bromophenyl)methyl]pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO/c12-10-3-1-2-8(7-10)6-9-4-5-13-11(9)14/h1-3,7,9H,4-6H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIWNTGVQGXRZAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C1CC2=CC(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Bromophenyl)methyl]pyrrolidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide](/img/structure/B2558234.png)
![2-[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]oxy-5-methylpyrimidine](/img/structure/B2558239.png)
![N-Methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2-oxazol-5-yl]methyl]prop-2-yn-1-amine](/img/structure/B2558252.png)
![2-[(5-chloroquinolin-8-yl)oxy]-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetamide](/img/structure/B2558254.png)